Cas no 107415-19-0 (Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate)

• Product Name: Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate
• CAS No: 107415-19-0
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 5705531
• PubChem ID: 14268834
• Update Time: 2025-10-30

Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate

• Inchi： 1S/C13H16O6/c1-5-19-13(15)12(14)11-9(17-3)6-8(16-2)7-10(11)18-4/h6-7H,5H2,1-4H3
• InChI Key： MWKXLQGKLDQFRN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(C(=O)OCC)=O)OC)OC

Additional information on Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate

Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate (CAS No. 107415-19-0): A Comprehensive Overview

Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate, identified by its CAS number 107415-19-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered considerable attention from scientists due to its potential applications in various chemical and biological contexts.

The molecular structure of Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate consists of a β-ketoester moiety attached to a phenolic ring substituted with three methoxy groups. This particular arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the β-ketoester group enhances its reactivity, allowing for diverse transformations that are pivotal in the synthesis of more complex molecules.

In recent years, Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate has been explored for its role in the development of novel pharmaceutical agents. The methoxy-substituted phenol moiety is known for its ability to interact with biological targets, making it a promising scaffold for drug discovery. Current research indicates that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating various therapeutic conditions.

One of the most intriguing aspects of Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate is its potential application in the synthesis of bioactive molecules. Studies have demonstrated its utility in constructing more complex structures through condensation reactions with amines and alcohols. These reactions often yield products with enhanced pharmacological properties, further highlighting the compound's importance in medicinal chemistry.

The synthesis of Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the β-ketoester group followed by functionalization of the aromatic ring. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These findings are crucial for designing more effective drugs and optimizing therapeutic strategies.

The pharmacological potential of Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate has prompted several preclinical studies to evaluate its safety and efficacy. Initial results suggest that this compound exhibits promising properties as an intermediate in drug development. However, further research is necessary to fully elucidate its therapeutic benefits and potential side effects.

In conclusion, Ethyl 2-oxo-2-(2,4,6-trimethoxyphenyl)acetate (CAS No. 107415-19-0) is a versatile and significant compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.